Cas no 2171925-74-7 (1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride)

• Product Name: 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride
• CAS No: 2171925-74-7
• MF: C₇H₃F₉N₂O₂S
• MW: 350.161551713943
• CID: 6079950
• PubChem ID: 165521897
• Update Time: 2025-10-17

1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride
• 2171925-74-7
• EN300-1277729

• Inchi： 1S/C7H3F9N2O2S/c1-18-4(21(16,19)20)2(6(10,11)12)3(17-18)5(8,9)7(13,14)15/h1H3
• InChI Key： IUTJLGLHMOKGDW-UHFFFAOYSA-N
• SMILES： S(C1=C(C(F)(F)F)C(C(C(F)(F)F)(F)F)=NN1C)(=O)(=O)F

Computed Properties

• Exact Mass: 349.97715197g/mol
• Monoisotopic Mass: 349.97715197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride

Introduction to 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2171925-74-7)

1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2171925-74-7) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluorinated pyrazoles and is characterized by its unique structural features, which include multiple fluorine atoms and a sulfonyl fluoride functional group. These characteristics endow the compound with a range of potential applications in drug discovery and development.

The structural complexity of 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride makes it an intriguing candidate for various biological studies. The presence of fluorine atoms significantly influences the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent research findings have highlighted the potential of fluorinated pyrazoles in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that compounds with similar structures exhibit potent antiviral activity against a range of viral pathogens. The sulfonyl fluoride group in 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride has been shown to enhance the compound's reactivity and binding affinity to specific biological targets.

In addition to its antiviral properties, 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride has also been investigated for its potential as an antibacterial agent. A study conducted by researchers at the University of California (2023) found that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of fluorine atoms and the sulfonyl fluoride group contributes to its ability to disrupt bacterial cell walls and inhibit essential enzymatic processes.

The synthesis of 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride involves several sophisticated chemical reactions. One common approach is to start with a suitable pyrazole derivative and introduce the fluorinated substituents through a series of substitution and functionalization steps. The final step typically involves the introduction of the sulfonyl fluoride group via a sulfonylation reaction. The synthetic route is carefully optimized to ensure high yields and purity levels.

The pharmacological profile of 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride has been extensively studied in preclinical models. In vitro assays have shown that this compound exhibits excellent selectivity towards specific biological targets while demonstrating minimal cytotoxicity towards mammalian cells. These findings suggest that it has a favorable safety profile and is suitable for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride in various disease models. Early results from phase I trials have been promising, with the compound showing good tolerability and pharmacokinetic properties in human subjects. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

The future prospects for 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride are highly promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specificity.

In conclusion, 1-methyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2171925-74-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development as a potential therapeutic agent.